N-(sec-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide

• Molecular Formula: C19H24N2O5S
• Molecular Weight: 392.5 g/mol
• IUPAC Name: N-butan-2-yl-2-[(3,4-dimethoxyphenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C19H24N2O5S/c1-5-13(2)20-19(22)15-8-6-7-9-16(15)21-27(23,24)14-10-11-17(25-3)18(12-14)26-4/h6-13,21H,5H2,1-4H3,(H,20,22)
• InChI Key: TXUVTFPGNZPKOR-UHFFFAOYSA-N
• SMILES: CCC(C)NC(=O)C1=CC=CC=C1NS(=O)(=O)C2=CC(=C(C=C2)OC)OC

Description

N-(sec-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide, also known as BAY 43-9006, is a chemical compound that has been extensively studied for its potential applications in cancer treatment. It was first synthesized by scientists at Bayer Pharmaceuticals in the early 2000s and has since been the subject of numerous scientific studies.

Mechanism of Action

The mechanism of action of N-(sec-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide 43-9006 involves the inhibition of several signaling pathways that are involved in tumor growth and angiogenesis. Specifically, it inhibits the activity of the RAF/MEK/ERK pathway, which is frequently dysregulated in cancer cells, as well as the VEGF/VEGFR pathway, which is involved in angiogenesis.
Biochemical and physiological effects:
N-(sec-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide 43-9006 has been shown to have a number of biochemical and physiological effects in preclinical studies. It has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as to inhibit the proliferation and migration of these cells. It has also been shown to inhibit the growth of blood vessels that supply tumors, leading to decreased tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One advantage of N-(sec-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide 43-9006 is that it has been extensively studied in preclinical models, including in vitro cell culture studies and in vivo animal models. This means that there is a large body of data on its potential efficacy and safety. However, one limitation is that its efficacy may vary depending on the specific type of cancer being treated, as well as on the genetic and molecular characteristics of individual tumors.

Future Directions

There are several potential future directions for research on N-(sec-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide 43-9006. One area of focus is on identifying biomarkers that can predict which patients are most likely to respond to treatment with N-(sec-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide 43-9006. Another area of focus is on developing combination therapies that include N-(sec-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide 43-9006, as this may enhance its anti-tumor effects. Finally, there is ongoing research on developing new analogs of N-(sec-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide 43-9006 that may have improved efficacy and safety profiles.

Synthesis Methods

The synthesis of N-(sec-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide 43-9006 involves several steps, including the reaction of 2-aminobenzamide with 3,4-dimethoxybenzene sulfonyl chloride, followed by the addition of sec-butylamine. The resulting compound is purified through a series of chromatography steps to yield the final product.

Scientific Research Applications

N-(sec-butyl)-2-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide 43-9006 has been studied extensively for its potential applications in cancer treatment. It has been shown to have anti-tumor effects in a variety of cancer cell lines, including melanoma, renal cell carcinoma, and hepatocellular carcinoma. In addition, it has been shown to inhibit the growth of blood vessels that supply tumors, a process known as angiogenesis.